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Compound of Interest

Compound Name: 1,2-Cyclopropanedicarboxylic acid

Cat. No.: B072959 Get Quote

Introduction

Cis-1,2-cyclopropanedicarboxylic acid is a valuable building block in organic synthesis,

utilized in the development of pharmaceuticals and novel materials. The cyclopropane ring

introduces conformational rigidity, a feature often exploited in drug design to enhance binding

affinity and metabolic stability. This document outlines a reliable two-step protocol for the

synthesis of cis-1,2-cyclopropanedicarboxylic acid, commencing with the cyclopropanation

of maleic anhydride, followed by hydrolysis of the resulting anhydride intermediate. This

method provides a straightforward route to a key synthetic intermediate for researchers in

medicinal chemistry and materials science.

Overall Reaction Scheme
The synthesis proceeds in two primary stages:

Cyclopropanation: Maleic anhydride undergoes a reaction with diazomethane, which acts as

a carbene source, to form the intermediate anhydride, 3-oxabicyclo[3.1.0]hexane-2,4-dione.

Hydrolysis: The intermediate anhydride is subsequently hydrolyzed with water to yield the

final product, cis-1,2-cyclopropanedicarboxylic acid.

Diagram of the Synthetic Pathway
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Maleic Anhydride

3-Oxabicyclo[3.1.0]hexane-2,4-dione
(cis-1,2-Cyclopropanedicarboxylic Anhydride)

Step 1: Cyclopropanation

Diazomethane (CH₂N₂)
in Ether

cis-1,2-Cyclopropanedicarboxylic Acid

Step 2: Hydrolysis

Water (H₂O)

Click to download full resolution via product page

Caption: Synthetic workflow for cis-1,2-cyclopropanedicarboxylic acid.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of the compounds

involved in this synthesis.
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Compound
Name

Starting
Material /
Intermediate /
Product

Molecular
Formula

Molar Mass (
g/mol )

Melting Point
(°C)

Maleic Anhydride Starting Material C₄H₂O₃ 98.06 52.8

3-

Oxabicyclo[3.1.0]

hexane-2,4-

dione

Intermediate C₅H₄O₃ 112.08 55-57

cis-1,2-

Cyclopropanedic

arboxylic Acid

Final Product C₅H₆O₄ 130.10 139

Experimental Protocols
Diagram of the Experimental Workflow

To cite this document: BenchChem. [Application Note: Synthesis of cis-1,2-
Cyclopropanedicarboxylic Acid from Maleic Anhydride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b072959#synthesis-of-cis-1-2-
cyclopropanedicarboxylic-acid-from-maleic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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